Cas no 134934-86-4 (9-[3-(tert-butylamino)-3-deoxy-beta-D-arabinofuranosyl]-9H-purin-6-amine)

9-[3-(tert-butylamino)-3-deoxy-beta-D-arabinofuranosyl]-9H-purin-6-amine structure
134934-86-4 structure
Product Name:9-[3-(tert-butylamino)-3-deoxy-beta-D-arabinofuranosyl]-9H-purin-6-amine
CAS No:134934-86-4
MF:C14H22N6O3
MW:322.362882137299
CID:1237286
PubChem ID:452772
Update Time:2024-03-01

9-[3-(tert-butylamino)-3-deoxy-beta-D-arabinofuranosyl]-9H-purin-6-amine Chemical and Physical Properties

Names and Identifiers

    • 9-[3-(tert-butylamino)-3-deoxy-beta-D-arabinofuranosyl]-9H-purin-6-amine
    • 9H-Purin-6-amine, 9-(3-deoxy-3-((1,1-dimethylethyl)amino)-beta-D-arabinofuranosyl)-
    • 9H-Purin-6-amine, 9-[3-deoxy-3-[(1,1-dimethylethyl)amino]-.beta.-D-arabinofuranosyl]-
    • (2R,3S,4S,5S)-2-(6-aminopurin-9-yl)-4-(tert-butylamino)-5-(hydroxymethyl)oxolan-3-ol
    • 9H-Purin-6-amine, 9-[3-deoxy-3-[(1,1-dimethylethyl)amino]-β-D-arabinofuranosyl]-
    • Inchi: 1S/C14H22N6O3/c1-14(2,3)19-8-7(4-21)23-13(10(8)22)20-6-18-9-11(15)16-5-17-12(9)20/h5-8,10,13,19,21-22H,4H2,1-3H3,(H2,15,16,17)/t7-,8-,10+,13-/m1/s1
    • InChI Key: PZDRIUCTYCVFFU-WKRBSTNYSA-N
    • SMILES: O1[C@H]([C@H]([C@@H]([C@H]1CO)NC(C)(C)C)O)N1C=NC2C(N)=NC=NC1=2

Computed Properties

  • Exact Mass: 322.17533859g/mol
  • Monoisotopic Mass: 322.17533859g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 420
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 131Ų
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